Cesium fluoride
Overview
Description
Cesium fluoride (CsF) is a compound that has been extensively studied due to its utility in various chemical reactions and processes. It is known for its role as a catalyst and reagent in organic synthesis, as well as its involvement in the formation of complex metal fluorides.
Synthesis Analysis
The synthesis of cesium fluoride complexes can be achieved through hydrothermal methods, as demonstrated in the formation of cesium thorium fluorides . Additionally, cesium fluoride can be prepared by reacting cesium with an equimolar n-hexane solution of lithium bis(trimethylsilyl)amide, which provides a safer alternative to using pyrophoric Cs metal or organocesium reagents .
Molecular Structure Analysis
Cesium fluoride has been used to synthesize various molecular structures, including polymorphs of CsTh(3)F(13) and heterobimetallic polymers . The ability of CsF to form complexes with different Lewis basic donor molecules has also been explored, leading to the formation of diverse structures such as dimeric and tetranuclear species .
Chemical Reactions Analysis
Cesium fluoride is a versatile reagent in organic chemistry, catalyzing trifluoromethylation of esters, aldehydes, and ketones . It also promotes the synthesis of aromatic esters and ethers , trialkylsilylation and tributylstannylation of terminal alkynes , and the formation of spiro β-lactams . Furthermore, CsF is used in the synthesis of carboxylic acid derivatives and ribooligonucleotides , highlighting its broad applicability in chemical synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of cesium fluoride have been studied in various contexts. For instance, the structural analysis of cesium tellurocarboxylates revealed the possibility of charge localization on the Te atom, indicating the unique bonding characteristics of CsF complexes9. Additionally, the structure of aqueous CsF solutions has been investigated using diffraction experiments and simulations, providing insights into the interactions between CsF and water molecules at different concentrations10.
Scientific Research Applications
White LED Development
Cesium fluoride is used in the development of warm white LEDs. Its application in red-emitting materials, such as fluoride phosphors (A2MF6:Mn(4+), where A = K, Na, and Cs; M = Si, Ge, Zr, Sn, and Ti) and XSiF6:Mn(4+) (X = Ba or Zn), contributes to generating narrow emissions in the visible red spectral region. These emissions are highly perceived by the human eye, leading to excellent chromatic saturation of the red spectra (Lin, Meijerink, & Liu, 2016).
Solar Cell Enhancement
Cesium fluoride has been explored for enhancing the performance of inverted polymer solar cells. Research shows that solution-processed cesium fluoride interlayers can influence the current-voltage characteristics of these cells, leading to increased open-circuit voltage (Reinhard et al., 2011).
Nuclear Fuel Processing
In the context of nuclear fuel processing, cesium fluoride has been studied for its role in separating cesium and strontium from fluoride residues arising from the treatment of spent nuclear fuel. This separation is crucial for managing high-heat fission products in nuclear waste management (Ladd-Lively, Spencer, & Counce, 2005).
Dental Health Applications
In the field of dental health, cesium fluoride is utilized in optical biosensors for detecting fluorides in water, which is directly relevant to addressing dental fluorosis. These biosensors use a 2-dimensional photonic crystal for detecting various fluorides, including cesium fluoride, and are crucial for monitoring water quality and health implications (Girijamba, Sharan, & Srikanth, 2016).
Organic Light Emitting Diodes (OLEDs)
Research on cesium fluoride in organic light-emitting diodes (OLEDs) demonstrates its role as an n-type dopant in the electron transport layer. CsF doping enhances electron transport properties, leading to improved electrical characteristics of OLEDs (Wei et al., 2013).
Safety And Hazards
properties
IUPAC Name |
cesium;fluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cs.FH/h;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJHCXCQVJFPJIK-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[F-].[Cs+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CsF |
Source
|
| Record name | caesium fluoride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Caesium_fluoride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30893927 |
Source
|
| Record name | Cesium fluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30893927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.9038551 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Deliquescent solid; [Hawley] White odorless crystalline solid; [MSDSonline] |
Source
|
| Record name | Cesium fluoride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9099 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Cesium fluoride | |
CAS RN |
13400-13-0 |
Source
|
| Record name | Cesium fluoride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13400-13-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Cesium fluoride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013400130 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | CESIUM FLUORIDE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=84270 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | Cesium fluoride (CsF) | |
| Source | EPA Chemicals under the TSCA | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cesium fluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30893927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Caesium fluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.156 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | CESIUM FLUORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T76A371HJR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Citations
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